2-ethynyl-N6-methoxyadenosine

• Molecular Formula: C13H15N5O5
• Molecular Weight: 321.29 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-[2-ethynyl-6-(methoxyamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C13H15N5O5/c1-3-7-15-11(17-22-2)8-12(16-7)18(5-14-8)13-10(21)9(20)6(4-19)23-13/h1,5-6,9-10,13,19-21H,4H2,2H3,(H,15,16,17)/t6-,9-,10-,13-/m1/s1
• InChI Key: DPDYWTZJFUXIEE-ZRFIDHNTSA-N
• Isomeric SMILES: CONC1=C2C(=NC(=N1)C#C)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O
• Canonical SMILES: CONC1=C2C(=NC(=N1)C#C)N(C=N2)C3C(C(C(O3)CO)O)O

Description

2-Ethynyl-N6-methoxyadenosine is a synthetic adenosine analog characterized by two key structural modifications: an ethynyl group (-C≡CH) at the 2-position of the adenine base and a methoxy group (-OCH3) at the N6 position. These substitutions confer distinct pharmacological properties, particularly enhancing its binding affinity to adenosine receptors. Evidence indicates that this compound exhibits a high potency for the adenosine A1 receptor (ADORA1), with a Ki value of 25 nM . Its structural uniqueness lies in the combination of an electron-withdrawing ethynyl group and a methoxy substituent, which collectively optimize receptor interactions while maintaining metabolic stability compared to unmodified adenosine.

Comparison with Similar Compounds

N6-Methoxy-2-Phenylethynyladenosine

• Structure : N6-methoxy and 2-phenylethynyl groups.
• Receptor Affinity : Ki = 1,210 nM at ADORA1 .
• Key Difference: The replacement of the phenyl ring in the ethynyl group (in this compound) with a simple ethynyl moiety (in 2-ethynyl-N6-methoxyadenosine) results in a 48-fold increase in potency, highlighting the critical role of steric and electronic effects at the 2-position.

N6-Benzyladenosine Derivatives

• Examples: N6-(4-fluorobenzyl)adenosine (4FL), N6-(4-methoxybenzyl)adenosine (4OMeL) .
• Key Difference : Benzyl groups introduce bulkier substituents, which may reduce receptor accessibility compared to the compact ethynyl-methoxy combination.

2-Substituted Adenosine Analogs

2-Methoxy-Adenine

• Structure : Methoxy group at the 2-position; lacks ribose and N6-methoxy modifications .
• Application : Primarily used in nucleic acid chemistry for base-pairing studies.
• Key Difference : Absence of ribose and N6-methoxy groups limits receptor binding utility.

2’-O-Methoxyethyl-N6-Benzoyl-Adenosine

• Structure : 2’-O-methoxyethyl ribose and N6-benzoyl group .
• Application : Stabilizes RNA in antisense oligonucleotides.
• Key Difference : Modifications focus on RNA stability rather than receptor targeting.

Dual-Modified Adenosine Analogs

N6,N6-Dimethyl-2’-Deoxyadenosine

• Structure : Dimethyl groups at N6 and deoxyribose .
• Application: Potential DNA incorporation studies.
• Key Difference: Deoxyribose and dimethyl groups reduce affinity for adenosine receptors compared to 2-ethynyl-N6-methoxyadenosine.

1,N6-Ethenoadenosine (εAdo)

• Structure: Etheno bridge between N1 and N6, conferring fluorescence .
• Application : Fluorescent probe for tRNA structural studies.
• Key Difference: Fluorescence utility contrasts with the receptor-targeting focus of 2-ethynyl-N6-methoxyadenosine.

Mechanistic Insights and Research Implications

The superior ADORA1 affinity of 2-ethynyl-N6-methoxyadenosine is attributed to:

Electron-Withdrawing Ethynyl Group : Enhances hydrogen bonding with receptor residues .

Methoxy at N6 : Balances hydrophobicity without steric hindrance .

Ribose Integrity : Unlike deoxyribose analogs, the intact ribose moiety preserves receptor recognition .

Contrastingly, analogs like 1,N6-ethenoadenosine prioritize fluorescence over receptor binding, demonstrating how structural modifications dictate functional specialization .